4-[2-(dipropylamino)ethyl]-1H-indol-6-ol
Description
4-[2-(Dipropylamino)ethyl]-1H-indol-6-ol is an indole derivative featuring a hydroxyl (-OH) group at the 6-position and a 2-(dipropylamino)ethyl side chain at the 4-position of the indole ring (Figure 1). This compound is structurally related to intermediates used in synthesizing dopamine autoreceptor stimulants, as evidenced by its role in the production of 4-[2-(dipropylamino)ethyl]indol-2-one, which modulates presynaptic dopamine receptors in mammals .
Molecular Formula: C₁₆H₂₄N₂O
Molecular Weight: 260.38 g/mol
Key Features:
- Hydroxyl group at position 6: Enhances polarity and hydrogen-bonding capacity.
- Dipropylaminoethyl chain at position 4: Contributes to basicity and membrane permeability.
Properties
CAS No. |
88132-47-2 |
|---|---|
Molecular Formula |
C16H24N2O |
Molecular Weight |
260.37 g/mol |
IUPAC Name |
4-[2-(dipropylamino)ethyl]-1H-indol-6-ol |
InChI |
InChI=1S/C16H24N2O/c1-3-8-18(9-4-2)10-6-13-11-14(19)12-16-15(13)5-7-17-16/h5,7,11-12,17,19H,3-4,6,8-10H2,1-2H3 |
InChI Key |
FGZQPXJEZOFZMX-UHFFFAOYSA-N |
SMILES |
CCCN(CCC)CCC1=C2C=CNC2=CC(=C1)O |
Canonical SMILES |
CCCN(CCC)CCC1=C2C=CNC2=CC(=C1)O |
Other CAS No. |
94270-93-6 |
Synonyms |
TL 350 TL-350 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Functional Group Variations
Table 1: Structural Comparison of Indole Derivatives
Key Observations:
Substituent Position: The hydroxyl group’s position (4, 5, or 6) influences hydrogen-bonding interactions and solubility. For example, 6-OH derivatives (e.g., target compound) are more polar than 4-OH analogs . Aminoethyl chain placement (2, 3, or 4) affects steric hindrance and receptor binding. The 4-position in the target compound may favor interactions with dopamine receptors .
Amino Group Variations: Dipropyl vs. Dimethyl: Dipropyl groups increase lipophilicity (logP ~2.5 vs. Diisopropyl: Bulkier substituents (e.g., diisopropyl in ) may reduce solubility (predicted density: 1.20 g/cm³) but improve metabolic stability.
Physicochemical and Pharmacokinetic Properties
Table 2: Physicochemical Data
| Compound | pKa (Predicted) | Solubility (Polar Solvents) | LogP (Estimated) |
|---|---|---|---|
| 4-[2-(Dipropylamino)ethyl]-1H-indol-6-ol | 9.8–10.2* | Moderate (DMF, ethanol) | ~2.5 |
| 2-[2-(Dimethylamino)ethyl]-1H-indol-6-ol | 9.5–10.0* | High (water, methanol) | ~1.8 |
| 3-(2-aminoethyl)-5-methoxy-1H-indol-6-ol | 10.1±0.15† | High (water) | ~1.2 |
*Estimated based on tertiary amine analogs ; †Directly reported in .
Key Findings:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
